Cas no 20169-43-1 (1H-1,2-Diazepine, 1-benzoyl-)

• Product name: 1H-1,2-Diazepine, 1-benzoyl-
• CAS No: 20169-43-1
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1392164
• PubChem ID: 12214545

1H-1,2-Diazepine, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2-Diazepine, 1-benzoyl-
• diazepin-1-yl(phenyl)methanone
• DTXSID80480780
• 20169-43-1

• Inchi： InChI=1S/C12H10N2O/c15-12(11-7-3-1-4-8-11)14-10-6-2-5-9-13-14/h1-10H
• InChI Key： VOXAAVJVZSXESF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)N2C=CC=CC=N2

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 34.89